Cas no 1394792-25-6 (2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide)

• Product Name: 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide
• CAS No: 1394792-25-6
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 6030902
• PubChem ID: 71852882
• Update Time: 2025-05-28

2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide
• EN300-26683527
• Z1413729626
• 2-[(4-bromophenyl)(2-hydroxyethyl)amino]-N-(cyanomethyl)acetamide
• 1394792-25-6

• Inchi： 1S/C12H14BrN3O2/c13-10-1-3-11(4-2-10)16(7-8-17)9-12(18)15-6-5-14/h1-4,17H,6-9H2,(H,15,18)
• InChI Key： JMXADXJWEUFBGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC(NCC#N)=O)CCO

Computed Properties

• Exact Mass: 311.02694g/mol
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide

Recent Advances in the Study of 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide (CAS: 1394792-25-6)

In recent years, the compound 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide (CAS: 1394792-25-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a bromophenyl group, a hydroxyethylamino moiety, and a cyanomethylacetamide functionality contributes to its diverse biological activities, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. The study demonstrated that 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide effectively targets and modulates key signaling molecules, thereby reducing inflammation in preclinical models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant area of research involves the compound's application in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its cytotoxic effects on various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways, with minimal toxicity to normal cells. This selective cytotoxicity positions it as a promising candidate for further development in cancer therapy, particularly for tumors resistant to conventional treatments.

The synthesis and optimization of 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide have also been a focal point of recent research. Advances in synthetic methodologies, as reported in Organic Process Research & Development (2023), have enabled more efficient and scalable production of the compound. These improvements are critical for facilitating large-scale studies and eventual clinical translation. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and realize the full therapeutic potential of 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide.

In conclusion, the compound 2-(4-bromophenyl)(2-hydroxyethyl)amino-N-(cyanomethyl)acetamide (CAS: 1394792-25-6) represents a valuable scaffold in drug discovery, with demonstrated efficacy in inflammation and oncology. Ongoing research aims to refine its properties and explore additional therapeutic applications, underscoring its importance in the evolving landscape of chemical biology and pharmaceutical sciences.